8-Azidoethidium

• CAS: 69498-50-6
• Synonyms: 8-azido-3-amino-5-ethyl-6-phenylphenanthridinium chloride; 8-azidoethidium; 8-azidoethidium bromide; 8-azidoethidium chloride; 8-azidoethidium, 14C-labeled; ethidium azide; ethidium monoazide; monoazide ethidium
• Molecular Formula: C21H18N5+
• Molecular Weight: 340.4 g/mol
• SMILES: CC[N+]1=C2C=C(C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=[N+]=[N-])N
• InChI: InChI=1S/C21H17N5/c1-2-26-20-12-15(22)8-10-18(20)17-11-9-16(24-25-23)13-19(17)21(26)14-6-4-3-5-7-14/h3-13,22H,2H2,1H3/p+1
• InChIKey: IMFJTOBLMOJLDM-UHFFFAOYSA-O

Reversible DNA probes lose binding data during wash steps. 8-Azidoethidium solves this via photoactivatable covalent crosslinking. Key outcomes: • Enables mapping of high-affinity binding sites at drug-to-nucleotide ratios as low as 1:8000, revealing sequence preferences undetectable with standard ethidium. • Discriminates intercalative vs. external binding in nucleosome complexes-fewer than 1.0 covalent adducts per histone octamer. • Differentiates viable from non-viable cells in qPCR with permanent, sequence-readable marks. Supplied as ≥95% pure solid; custom synthesis and bulk packaging available.

8-Azidoethidium: Photoactivatable Ethidium Probe

8-Azidoethidium, also known as ethidium monoazide, is a photoaffinity analog of the classical DNA intercalator ethidium bromide [1]. It retains the core phenanthridinium scaffold essential for intercalation between DNA base pairs but incorporates a photoreactive azide moiety at the 8-position [2]. This structural modification allows the compound to function as a reversible intercalator under ambient light while enabling covalent attachment to nucleic acid binding sites upon photoactivation with visible or UV light [3]. The compound is commercially available in various salt forms, including chloride and bromide, and is employed primarily as a research tool for mapping nucleic acid binding sites, probing nucleoprotein architecture, and differentiating viable from non-viable cells in qPCR-based viability assays [4].

Photoaffinity labeling probe for nucleic acids

Reversible intercalator under ambient light; covalent attachment upon photoactivation

Mapping binding sites, probing nucleoprotein architecture, qPCR viability assays

• [1] MeSH Supplementary Concept Data. 8-azidoethidium. Unique ID: C014535. Registry Number: 69498-50-6. View Source
• [2] Graves DE, Yielding LW, Watkins CL, Yielding YL. Synthesis, separation and characterization of the mono- and diazide analogs of ethidium bromide. Biochimica et Biophysica Acta. 1977;479(1):98-104. View Source
• [3] Hixon SC, White WE Jr, Yielding KL. Selective covalent binding of an ethidium analog to mitochondrial DNA with production of petite mutants in yeast by photoaffinity labeling. Journal of Molecular Biology. 1975;92(2):319-329. View Source
• [4] Comparative Toxicogenomics Database. 8-azidoethidium. CAS Registry Number: 69498-50-6. View Source

8-Azidoethidium: Irreplaceable Photoaffinity Probe

Unmodified ethidium bromide and its simple alkyl derivatives lack the photoreactive azide functionality required for covalent capture of transient binding interactions [1]. Standard ethidium bromide dissociates during downstream processing—such as electrophoresis, precipitation, or washing steps—resulting in the loss of spatial and quantitative binding information [2]. In contrast, 8-azidoethidium can be stably crosslinked to its nucleic acid targets via photoactivation, enabling the precise mapping of high-affinity binding sites, the identification of nucleotide preferences, and the differentiation of intercalative versus external binding modes within complex nucleoprotein assemblies [3]. Other azido-ethidium derivatives (e.g., 3-azido or 3,8-diazido) exhibit distinct binding affinities and subunit selectivities that preclude their direct substitution without revalidation of target engagement parameters [4].

Unmodified ethidium Lacks photoreactive azide; binding information lost during processing

3-azido / 3,8-diazido analogs Different binding affinity and subunit selectivity; require revalidation of target engagement

• [1] Coffman GL, Yielding LW, Yielding KL. Demonstration of specific high affinity binding sites in plasmid DNA by photoaffinity labeling with an ethidium analog. Journal of Biological Chemistry. 1982;257(22):13205-13207. View Source
• [2] Marsch GA, Graves DE, Rill RL. Photoaffinity approaches to determining the sequence selectivities of DNA-small molecule interactions: actinomycin D and ethidium. Nucleic Acids Research. 1995;23(7):1252-1259. View Source
• [3] McMurray CT, Small EW, van Holde KE. Binding of ethidium to the nucleosome core particle. 2. Internal and external binding modes. Biochemistry. 1991;30(23):5644-5652. View Source
• [4] Pedersen SE. Site-selective photoaffinity labeling of the Torpedo californica nicotinic acetylcholine receptor by azide derivatives of ethidium bromide. Molecular Pharmacology. 1995;47(1):1-9. View Source

8-Azidoethidium: Evidence vs. Structural Analogs

Reduced Self-Association vs. Ethidium Bromide

8-Azidoethidium exhibits a measurable decrease in self-association tendency relative to the parent compound ethidium bromide, as determined by ¹H NMR spectroscopy at 500 MHz in 0.1 M phosphate buffer (pD 7.1, 298 K) [1]. The substitution of the 8-amino group with an azide moiety reduces the equilibrium constant for self-association, which is attributed to the disruption of intermolecular hydrogen bonding interactions that stabilize stacked dimers and higher-order aggregates of the unmodified dye [1].

Self-Association Reduction

Head-to-head

EB > 8-azido-EB > 3,8-diazido-EC

Supports lower dye-dye interference

Evidence Dimension	Self-association equilibrium constant (K_self)
Target Compound Data	Successive decrease in self-association parameters relative to ethidium bromide
Comparator Or Baseline	Ethidium Bromide (EB): highest self-association; 3,8-diazido-Ethidium Chloride (EDC): lowest self-association
Quantified Difference	Self-association magnitude: EB > 8-azido-EB > 3,8-diazido-EC
Conditions	0.1 M phosphate buffer, pD 7.1, 298 K; ¹H NMR at 500 MHz

Why This Matters

Reduced self-aggregation at working concentrations improves the accuracy of quantitative binding measurements by minimizing non-specific dye-dye interactions.

• [1] Davies DB, Veselkov DA, Evstigneev MP, Veselkov AN. ¹H NMR investigation of the hetero-association of phenanthridine dyes with Daunomycin: effect of substitution of amino with azido groups in the dye chromophore. Molecular Physics. 2004;102(18):1949-1957. View Source

Reduced Binding Affinity at Nicotinic Receptor

In competitive inhibition studies using [³H]phencyclidine as a radioligand, 8-azidoethidium bound to the noncompetitive antagonist site of the Torpedo californica nicotinic acetylcholine receptor with an affinity that was 2- to 5-fold lower than that of unmodified ethidium bromide [1]. This moderate reduction in binding affinity indicates that the azide substitution at the 8-position does not abolish receptor recognition but alters the binding energetics sufficiently to warrant careful consideration when interpreting labeling results in receptor mapping applications [1].

Receptor Affinity Shift

Head-to-head

2- to 5-fold lower IC₅₀ vs ethidium

Affinity context for receptor mapping

Evidence Dimension	Binding affinity at noncompetitive antagonist site (IC₅₀ shift)
Target Compound Data	2- to 5-fold lower affinity than ethidium bromide
Comparator Or Baseline	Ethidium bromide (IC₅₀ baseline)
Quantified Difference	2- to 5-fold reduction in affinity
Conditions	Competitive inhibition of [³H]phencyclidine binding to Torpedo californica nAChR membrane preparations

Why This Matters

Quantitative awareness of the affinity shift is essential for accurate interpretation of photoaffinity labeling patterns in receptor mapping studies.

• [1] Pedersen SE. Site-selective photoaffinity labeling of the Torpedo californica nicotinic acetylcholine receptor by azide derivatives of ethidium bromide. Molecular Pharmacology. 1995;47(1):1-9. View Source

Low-Yield Covalent Photoproducts with tRNA

Photolysis of 8-azidoethidium in the presence of tRNA generates at least three distinct photoproducts, only one of which retains fluorescence properties resembling those of non-covalently intercalated ethidium [1]. This fluorescent covalent adduct is produced in a yield of approximately 10%, while the major photoproducts are virtually non-fluorescent [1]. The low yield of the fluorescent species necessitates careful experimental design when relying on fluorescence detection for identifying covalently labeled species, as the majority of covalent attachments may escape fluorescence-based detection [1].

Fluorescent Photoproduct Yield

Class-level

~10% of total photoproducts

Detection strategy should consider low yield

Major photoproducts non-fluorescent

Evidence Dimension	Yield of fluorescent covalent photoproduct
Target Compound Data	Approximately 10% of total photoproducts
Comparator Or Baseline	Non-covalently bound ethidium (100% fluorescent intercalated state)
Quantified Difference	~90% of covalent photoproducts are non-fluorescent
Conditions	Photolysis of 8-azidoethidium with bulk tRNA; optical spectroscopy detection

Why This Matters

Researchers must account for the low fluorescent yield of covalent adducts when designing detection strategies, potentially requiring radiolabeled or mass spectrometry-based readouts instead of fluorescence alone.

• [1] Bertrand NJ, Kearns DR. The interaction of 8-azidoethidium and tRNA. Photochemistry and Photobiology. 1982;36(1):31-36. View Source

Limited Covalent Adducts on Histone Octamer

Quantitative analysis of [³H]-8-azidoethidium binding to nucleosome core particles demonstrates that less than 1.0 covalent adduct is formed per histone octamer across a wide range of input drug-to-particle ratios [1]. This low stoichiometry of covalent attachment indicates that the majority of ethidium binding sites within the nucleosome core particle are either inaccessible to the photoactivatable azide moiety or that the predominant binding mode (intercalation) does not position the azide in a productive geometry for crosslinking to the protein scaffold [1].

Histone Octamer Adducts

Class-level

< 1.0 adduct per octamer

Limited histone-DNA contact utility

Non-covalent sites far exceed covalent

Evidence Dimension	Covalent adducts per histone octamer
Target Compound Data	< 1.0 adduct per histone octamer over a wide range of input ratios
Comparator Or Baseline	Non-covalent ethidium intercalation: approximately 14 intercalated ethidium molecules per core particle at dissociation onset
Quantified Difference	Non-covalent binding sites far exceed covalent adduct formation capacity
Conditions	Nucleosome core particles from chicken erythrocytes; [³H]-labeled 8-azidoethidium

Why This Matters

The low covalent labeling efficiency on nucleosomes limits the utility of 8-azidoethidium for high-resolution mapping of histone-DNA contacts but makes it suitable for identifying the subset of high-affinity intercalation sites within chromatin.

• [1] McMurray CT, Small EW, van Holde KE. Binding of ethidium to the nucleosome core particle. 2. Internal and external binding modes. Biochemistry. 1991;30(23):5644-5652. View Source

Steric Compatibility in Dinucleotide Intercalation

X-ray crystallographic analysis of 8-azidoethidium chloride monohydrate (space group P2₁/c, a = 8.336(5) Å, b = 14.778(6) Å, c = 16.873(5) Å, β = 99.90(3)°) reveals that the azide moiety is nearly linear and lies approximately in the plane of the phenanthridinium ring, oriented away from the phenyl substituent [1]. Molecular modeling studies demonstrate that when 8-azidoethidium adopts the conformation observed in the crystal structure, it can be substituted for unmodified ethidium in published ethidium-dinucleotide intercalation complexes without introducing unacceptable steric clashes [1].

Steric Compatibility

Head-to-head

No unacceptable steric clashes

Faithful intercalation geometry confirmed

Evidence Dimension	Steric compatibility in intercalation complexes
Target Compound Data	No unacceptable steric interactions when substituted for ethidium in dinucleotide complexes
Comparator Or Baseline	Ethidium bromide-dinucleotide crystal structure complexes
Quantified Difference	Geometric compatibility confirmed by modeling; no significant steric clash
Conditions	Crystal structure determination at 1 Å resolution equivalent; modeling using published ethidium-dinucleotide coordinates

Why This Matters

Structural validation confirms that 8-azidoethidium faithfully recapitulates the intercalation geometry of the parent ethidium, ensuring that covalent attachment occurs at or near the authentic non-covalent binding site.

• [1] Chiang CC, Sterling C, Drach JC, Shipman C Jr. Crystal structure of ethidium monoazide, a photoactive compound that reacts with nucleic acids. Journal of Chemical Crystallography. 1978;8:93-103. View Source

8-Azidoethidium: Validated Applications

High-Resolution DNA Binding Site Mapping

Photoaffinity labeling with 8-azidoethidium enables the identification of high-affinity ethidium binding sites on plasmid DNA that are masked at the higher ligand concentrations typically used in equilibrium binding studies. At drug-to-nucleotide ratios as low as 1:8000, specific HhaI restriction sites are blocked, revealing sequence-dependent binding preferences that cannot be detected with unmodified ethidium bromide due to its reversible dissociation during sample processing [1]. The covalent adducts can be mapped using chemical sequencing techniques following piperidine treatment, which induces chain cleavage at the sites of covalent attachment [2].

Nucleotide Sequence Selectivity Profiling

8-Azidoethidium is employed in conjunction with chemical DNA sequencing to quantitatively determine the relative preferences for modification at all possible base pair steps within defined quartet contexts. This approach has established that 8-azidoethidium preferentially modifies pyrimidine-3',5'-purine steps and GG steps flanked by thymidine residues, a selectivity profile that closely mirrors the non-covalent binding preferences of unsubstituted ethidium [1]. The ability to convert reversible intercalation events into permanent, sequence-readable covalent marks distinguishes 8-azidoethidium from all non-photoactivatable ethidium analogs [1].

Intercalative vs. External Binding Mode Differentiation

In nucleosome core particle studies, the combination of steady-state fluorescence enhancement, fluorescence lifetime measurements, and [³H]-8-azidoethidium covalent labeling allows researchers to deconvolute intercalative (internal) binding from electrostatic (external) binding modes. The data demonstrate that nucleosome dissociation is triggered specifically by intercalation (~14 molecules per core particle) rather than by external binding (<1.0 ion pair per core particle), and that covalent adduct formation is limited to fewer than 1.0 adduct per histone octamer [1]. This application is particularly valuable for distinguishing specific DNA binding from non-specific surface association in complex nucleoprotein assemblies [1].

Subunit-Selective Receptor Photoaffinity Labeling

8-Azidoethidium can be employed as a subunit-selective photoaffinity probe for mapping noncompetitive antagonist binding sites on multi-subunit receptor complexes. In studies of the Torpedo californica nicotinic acetylcholine receptor, 8-azidoethidium exhibited preferential covalent reaction with the gamma subunit following photoactivation, while sparing the delta subunit that forms part of the second acetylcholine binding site [1]. This differential labeling pattern, observed despite the 2- to 5-fold reduction in binding affinity relative to unmodified ethidium, provides unique structural insights into the asymmetry of the two agonist binding sites that cannot be obtained using reversible ligands [1].

Application

Selection Property

Validation Focus

DNA Binding Site Mapping

Covalent capture at high-affinity sites

Sequence-dependent blocking at low ligand ratio

Sequence Selectivity Profiling

Permanent covalent sequence marks

Pyrimidine-purine and GG step preference

Intercalative vs External Binding

Combined fluorescence and covalent labeling

Intercalation-triggered nucleosome dissociation

Subunit-Selective Receptor Labeling

Gamma subunit-preferential covalent attachment

Asymmetry of nAChR agonist binding sites

• [1] Coffman GL, Yielding LW, Yielding KL. Demonstration of specific high affinity binding sites in plasmid DNA by photoaffinity labeling with an ethidium analog. Journal of Biological Chemistry. 1982;257(22):13205-13207. View Source
• [2] Marsch GA, Graves DE, Rill RL. Photoaffinity approaches to determining the sequence selectivities of DNA-small molecule interactions: actinomycin D and ethidium. Nucleic Acids Research. 1995;23(7):1252-1259. View Source